Cas no 61689-75-6 (Pyrazinecarbothioamide, 6-(1-pyrrolidinyl)-)

• Product Name: Pyrazinecarbothioamide, 6-(1-pyrrolidinyl)-
• CAS No: 61689-75-6
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 469955
• PubChem ID: 1282528
• Update Time: 2025-04-19

Pyrazinecarbothioamide, 6-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbothioamide, 6-(1-pyrrolidinyl)-
• 6-pyrrolidin-1-ylpyrazine-2-carbothioamide
• DTXSID40361622
• 61689-75-6

• Inchi： 1S/C9H12N4S/c10-9(14)7-5-11-6-8(12-7)13-3-1-2-4-13/h5-6H,1-4H2,(H2,10,14)
• InChI Key： YNTRPUJFQBYARH-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=CC(=N1)N1CCCC1)N

Computed Properties

• Exact Mass: 208.07846
• Monoisotopic Mass: 208.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 55.04